Cas no 2639437-06-0 (4-(2-Aminoacetyl)phenyl 2-methylbenzoate hydrochloride)

• Product name: 4-(2-Aminoacetyl)phenyl 2-methylbenzoate hydrochloride
• CAS No: 2639437-06-0
• MF: C₁₆H₁₆ClNO₃
• MW: 305.756143569946
• CID: 6785441
• PubChem ID: 165900949

4-(2-Aminoacetyl)phenyl 2-methylbenzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27779511
• 4-(2-aminoacetyl)phenyl 2-methylbenzoate hydrochloride
• 2639437-06-0
• 4-(2-Aminoacetyl)phenyl 2-methylbenzoate hydrochloride

• Inchi： 1S/C16H15NO3.ClH/c1-11-4-2-3-5-14(11)16(19)20-13-8-6-12(7-9-13)15(18)10-17;/h2-9H,10,17H2,1H3;1H
• InChI Key： SEZMGVZUTUAVNW-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1C=CC=CC=1C)=O)C1C=CC(C(CN)=O)=CC=1

Computed Properties

• Exact Mass: 305.0818711g/mol
• Monoisotopic Mass: 305.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 348
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4Ų

Additional information on 4-(2-Aminoacetyl)phenyl 2-methylbenzoate hydrochloride

Introduction to 4-(2-Aminoacetyl)phenyl 2-methylbenzoate hydrochloride (CAS No. 2639437-06-0)

4-(2-Aminoacetyl)phenyl 2-methylbenzoate hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2639437-06-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoate derivatives, characterized by its unique structural framework that integrates both aminoacetyl and methylbenzoate functional groups. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and potential therapeutic applications.

The molecular structure of 4-(2-Aminoacetyl)phenyl 2-methylbenzoate hydrochloride consists of a phenyl ring substituted with a 2-aminoacetyl group at the para position and a 2-methylbenzoate moiety at the ortho position. This arrangement imparts distinct chemical properties, including reactivity at the amino and carboxyl groups, which are pivotal for further functionalization in drug design. The hydrochloride form ensures that the compound remains in an ionized state, facilitating its interaction with biological targets.

In recent years, there has been growing interest in benzoate derivatives due to their diverse pharmacological activities. Studies have highlighted the potential of such compounds in modulating inflammatory pathways, enzyme inhibition, and as precursors for more complex drug molecules. The presence of both amino and carboxyl functionalities in 4-(2-Aminoacetyl)phenyl 2-methylbenzoate hydrochloride suggests its utility as a building block for peptidomimetics or protease inhibitors, which are critical in addressing various therapeutic challenges.

One of the most compelling aspects of this compound is its role in medicinal chemistry as a scaffold for developing novel therapeutics. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity. For instance, modifications at the aminoacetyl group can introduce variability in charge distribution, influencing interactions with biological receptors. Similarly, the methylbenzoate moiety can be tailored to optimize pharmacokinetic profiles, such as solubility and metabolic stability.

Recent advancements in computational chemistry have further accelerated the exploration of 4-(2-Aminoacetyl)phenyl 2-methylbenzoate hydrochloride. Molecular docking studies have revealed its potential as an inhibitor of target enzymes implicated in diseases like cancer and neurodegeneration. The compound’s ability to engage with specific binding pockets has been validated through experimental assays, demonstrating its feasibility as a lead compound for further optimization.

The synthesis of 4-(2-Aminoacetyl)phenyl 2-methylbenzoate hydrochloride involves multi-step organic reactions, including condensation, acylation, and salt formation. The precision required in these steps underscores the compound’s complexity and the expertise needed to produce it in high purity. Advances in synthetic methodologies have enabled more efficient routes to this intermediate, reducing costs and improving scalability for industrial applications.

In clinical research, 4-(2-Aminoacetyl)phenyl 2-methylbenzoate hydrochloride has been investigated for its potential therapeutic benefits. Preclinical studies suggest that derivatives of this compound may exhibit anti-inflammatory properties by modulating cytokine production and immune cell responses. Additionally, its structural motif aligns with known pharmacophores that enhance drug delivery systems, such as prodrugs or nanomicelles.

The future prospects of 4-(2-Aminoacetyl)phenyl 2-methylbenzoate hydrochloride are promising, particularly as drug discovery continues to evolve towards more targeted and personalized therapies. Its versatility as a chemical probe and intermediate positions it as a cornerstone in developing next-generation pharmaceuticals. As research progresses, new applications and derivatives are likely to emerge, further solidifying its importance in medicinal chemistry.

Industrial manufacturers specializing in fine chemicals have recognized the demand for high-quality 4-(2-Aminoacetyl)phenyl 2-methylbenzoate hydrochloride, ensuring stringent quality control measures are implemented throughout production. These measures guarantee that researchers receive materials consistent with their experimental requirements, fostering reliable outcomes in drug development programs.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for maximizing the therapeutic potential of this compound. By combining expertise in organic synthesis, computational modeling, and biological testing, innovative solutions can be developed to address unmet medical needs.

In summary,4-(2-Aminoacetyl)phenyl 2-methylbenzoate hydrochloride (CAS No. 2639437-06-0) represents a significant advancement in pharmaceutical chemistry. Its unique structure, combined with emerging research findings, highlights its role as a versatile intermediate and potential therapeutic agent. As scientific understanding deepens and technologies advance，this compound is poised to contribute substantially to future medical breakthroughs.